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Compound of Interest

Compound Name: Carboxazole
CAS No.: 55808-13-4
Cat. No.: B6602330
Get Quote
. J

Critical Identification & Risk Assessment

1. IMMEDIATE ACTION REQUIRED: Verify Chemical Identity The term "Carboxazole" is
frequently encountered in literature as a nhon-standard synonym or typographical error for
Carbazole (9H-Carbazole). Less commonly, it may refer to Carboxyamidotriazole (CAl), a
distinct anticancer agent. This guide is engineered for Carbazole (CAS 86-74-8), the primary
heterocyclic scaffold used in drug discovery and optoelectronics.

Parameter Carbazole (Standard) Carboxyamidotriazole (CAl)
CAS Number 86-74-8 99519-84-3
Molecular Formula Ciz2H9N C17H12CIsNs02

] White/Beige Crystals or ] ) ]
Physical State White to Off-White Solid
Powder

Carcinogen (Cat 2), Aquatic ] o
Reproductive Toxicity, Acute

Core Hazards Toxicity (Acute 1), Skin/Eye o
Toxicity.

Irritant.
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Guidance: If your container is labeled "Carboxyamidotriazole," follow the protocols below but
upgrade respiratory protection to P3/P100 due to higher specific potency. The protocols below
are calibrated for Carbazole.

Hazard Landscape & PPE Architecture

Carbazole is a planar tricyclic aromatic compound. While its acute toxicity is moderate, its
chronic carcinogenicity and extreme aquatic toxicity dictate the safety architecture.

PPE Selection Matrix
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Solid Handling Solution Handling _
. N . . Rationale &
Protection Zone (Weighing/Transfer  (Dissolved in _
Causality
) DMSO/DCMIDMF)
Carbazole is aromatic;
it permeates standard
nitrile slowly.
Silver Shield / However, solvents like

Hand Protection

Double Nitrile (0.11

mm min. thickness)

Laminate (Inner) +
Nitrile (Outer)

DCM/DMSO
permeate nitrile in <5
mins, carrying the
carcinogen through
the skin.

Solid carbazole

sublimes and creates

) N95 / FFP2 ) fine dust. In solution,
Respiratory o Fume Hood (Primary)

(Minimum) solvent vapors (DCM)
are the primary
inhalation vector.
Prevent ocular

Safety Goggles Face Shield + absorption of dusts

Eye/Face ) )

(Indirect Vent) Goggles (solid) or splashes
(solution).

Standard cotton coats

Lab Coat (Tyvek ) absorb aromatic

Chem-Resistant _
Body sleeves solutions; Tyvek

recommended)

Apron

provides a barrier

against permeation.

Visualized Safety Logic (DOT Diagram)

The following diagram illustrates the decision logic for PPE selection based on the physical
state and solvent system.
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Start: Handling Carbazole

Determine Physical State

Solid / Powder Solution / Liquid

Sublimation/Dusting

Risk: Inhalation of Carcinogenic Dust Identify Solvent

Carrier Effect

PPE Protocol A:

P NI Elaves Risk: Dermal Absorption via Solvent

- N95/P2 Mask
- Fume Hood (Optional but Recommended)

thanol, Water

DCM, Chloroform, DMF

PPE Protocol B (High Permeation): PPE Protocol C (Low Permeation):

- Double Nitrile (Change every 15 min)
- Fume Hood

- Silver Shield/Laminate Gloves
- Fume Hood (MANDATORY)
- Chem Apron

Click to download full resolution via product page

Figure 1: Decision logic for selecting Personal Protective Equipment based on Carbazole
physical state and carrier solvent.

Operational Protocols
Protocol A: Weighing & Transfer (Solid State)

Objective: Prevent inhalation of dust and contamination of surfaces.
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» Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder
Containment Balance Enclosure.

» Glove Strategy: Don two pairs of nitrile gloves.

o Why? The outer pair takes the brunt of static-clinging dust. If contaminated, strip the outer
pair immediately without exposing skin.

 Static Control: Carbazole powder is static-prone. Use an antistatic gun or polonium strip if
available to prevent "jumping" of powder, which aerosolizes the carcinogen.

o Transfer: Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination of
other compound stocks.

Protocol B: Solubilization (Liquid State)

Objective: Prevent dermal breakthrough of the carrier solvent.
e Solvent Awareness:

o DMSO/DMF: These solvents penetrate skin instantly and carry the Carbazole into the
bloodstream. Nitrile gloves offer <5 minutes of protection against DMF.

o DCM (Dichloromethane): Permeates nitrile in seconds.
¢ Glove Protocol (For DMSO/DCM):
o Layer 1 (Inner): Silver Shield™ (Laminate) or Viton®.
o Layer 2 (Outer): Standard Nitrile (for dexterity and grip).
e Procedure:
o Add solvent to the Carbazole solid slowly to minimize splashing.
o Keep the vial capped whenever not actively pipetting.

o If a drop falls on the outer glove, IMMEDIATELY remove the outer glove, inspect the inner
laminate glove, and re-glove.
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Disposal & Emergency Response

Disposal Logic: Carbazole is Very Toxic to Aquatic Life (H410). Under no circumstances should
it enter sink drains.

e Solid Waste: Collect in a dedicated container labeled "Hazardous Waste - Toxic/Carcinogenic
Solid".

e Liquid Waste: Segregate based on solvent (e.g., Halogenated vs. Non-Halogenated). The
label must explicitly state "Contains Carbazole".

Spill Response (Small Scale < 5gq):
o Evacuate the immediate area of personnel not wearing PPE.
e Don PPE: Protocol A (Solid) or Protocol B (Solution).
e Containment:
o Solid: Cover with wet paper towels (to prevent dust) and scoop into a waste bag.

o Solution: Use a spill pillow or vermiculite. Do not use paper towels for DCM spills (rapid
evaporation).

o Decontamination: Scrub the surface with a soap/water solution (Carbazole is hydrophobic;
water lifts it physically, surfactants solubilize it).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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